9,18,27-trimethyl-9,18,27-triazaheptacyclo[18.7.0.02,10.03,8.011,19.012,17.021,26]heptacosa-1,3,5,7,10,12,14,16,19,21,23,25-dodecaene

• Molecular Formula: C27H21N3
• Molecular Weight: 387.5 g/mol
• IUPAC Name: 9,18,27-trimethyl-9,18,27-triazaheptacyclo[18.7.0.02,10.03,8.011,19.012,17.021,26]heptacosa-1,3,5,7,10,12,14,16,19,21,23,25-dodecaene
• InChI: InChI=1S/C27H21N3/c1-28-19-13-7-4-10-16(19)22-25(28)23-17-11-5-8-14-20(17)29(2)27(23)24-18-12-6-9-15-21(18)30(3)26(22)24/h4-15H,1-3H3
• InChI Key: WTVFUGVRXZTYEZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=C4C(=C5C(=C31)C6=CC=CC=C6N5C)C7=CC=CC=C7N4C

Description

This compound is a highly complex polycyclic structure featuring a heptacyclic framework with three nitrogen atoms (triaza) at positions 9, 18, and 27, each substituted with a methyl group. Its rigid, fused-ring system confers unique electronic and steric properties, making it a candidate for applications in supramolecular chemistry, catalysis, or drug design. The compound’s synthesis likely involves multi-step cyclization and alkylation reactions, as inferred from analogous procedures in and .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9,18,27-trimethyl-9,18,27-triazaheptacyclo[18.7.0.02,10.03,8.011,19.012,17.021,26]heptacosa-1,3,5,7,10,12,14,16,19,21,23,25-dodecaene typically involves multi-step organic synthesis. The process begins with the preparation of the core heptacyclic structure, followed by the introduction of the trimethyl and triaza groups. Common reagents used in these reactions include strong bases, oxidizing agents, and various catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions such as temperature, pressure, and solvent systems to ensure high yield and purity. Advanced techniques like continuous flow synthesis and automated reactors can be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

9,18,27-trimethyl-9,18,27-triazaheptacyclo[18.7.0.02,10.03,8.011,19.012,17.021,26]heptacosa-1,3,5,7,10,12,14,16,19,21,23,25-dodecaene undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This involves the replacement of one functional group with another, typically using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxygenated derivatives, while reduction can produce different hydrogenated forms of the compound.

Scientific Research Applications

9,18,27-trimethyl-9,18,27-triazaheptacyclo[18.7.0.02,10.03,8.011,19.012,17.021,26]heptacosa-1,3,5,7,10,12,14,16,19,21,23,25-dodecaene has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of advanced materials, such as polymers and nanomaterials, due to its stability and functional groups.

Mechanism of Action

The mechanism of action of 9,18,27-trimethyl-9,18,27-triazaheptacyclo[18.7.0.02,10.03,8.011,19.012,17.021,26]heptacosa-1,3,5,7,10,12,14,16,19,21,23,25-dodecaene involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other biomolecules. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. Pathways involved may include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

9,18,27-Tris(4-piperidin-1-ylbutyl) Derivative ()

• Structural Differences : The methyl groups in the target compound are replaced with 4-piperidin-1-ylbutyl chains.
• Impact : The bulkier piperidinyl substituents enhance solubility in polar solvents and may increase binding affinity to biological targets due to hydrogen-bonding capabilities. However, steric hindrance could reduce reactivity in catalytic applications .

Ethyl 27-Oxo-15-Oxa-2,20-Diazahexacyclo Compound ()

• Key Variations :
  • Replaces one nitrogen atom with oxygen (15-oxa).
  • Contains an ethyl ester group at position 5.
• The ester group provides a site for further chemical modification (e.g., hydrolysis) .

3,11,19-Trioxa-25,26,27-Triazatetracyclo Compound ()

• Structural Contrasts :
  • Tetracyclic vs. heptacyclic framework.
  • Three oxygen atoms (trioxa) and three nitrogen atoms (triaza) in a less fused system.
• Properties :
  • Reduced ring strain compared to the target compound, likely improving thermal stability.
  • Heteroatom arrangement may favor coordination with metal ions .

9-Ethyl-9-Methyl-8,10,17-Triazatetracyclo Compound ()

• Differences :
  • Tetracyclic system with fewer fused rings.
  • Mixed ethyl/methyl substituents on nitrogen.
• The ethyl group may enhance lipophilicity .

Comparative Data Table

Compound Name	Molecular Formula	Key Features	Potential Applications	Reference
9,18,27-Trimethyl-9,18,27-triazaheptacyclo[...]dodecaene	C₂₄H₂₇N₃	Heptacyclic, triaza, methyl substituents	Catalysis, supramolecular systems
9,18,27-Tris(4-piperidin-1-ylbutyl) derivative	C₄₅H₇₈N₆	Bulky piperidinyl chains	Drug delivery, receptor binding
Ethyl 27-oxo-15-oxa-2,20-diazahexacyclo[...]hexaene-7-carboxylate	C₂₅H₂₄N₂O₃	Oxygen atom, ester functional group	Metal coordination, prodrugs
3,11,19-Trioxa-25,26,27-triazatetracyclo[...]nonaene	C₂₁H₂₁N₃O₃	Tetracyclic, trioxa-triaza hybrid	Fluorescent probes
9-Ethyl-9-methyl-8,10,17-triazatetracyclo[...]heptaene	C₁₇H₁₇N₃	Tetracyclic, mixed alkyl substituents	Small-molecule inhibitors

Research Findings and Challenges

• Synthesis Complexity : The target compound’s heptacyclic structure requires precise control over cyclization steps, as seen in analogous syntheses (). By contrast, tetracyclic analogs () are more accessible but less functionally versatile .
• Spectroscopic Characterization : NMR and MS data () are critical for verifying the integrity of such complex frameworks. For example, the triazaheptacyclo compound’s proton environment would show distinct splitting patterns compared to oxygen-containing analogs .
• Stability and Reactivity : Oxygen-containing analogs () exhibit higher polarity but may hydrolyze under acidic conditions. Nitrogen-rich systems (target compound, ) are more stable but prone to oxidation .